Cas no 153597-59-2 (ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate)

• Product Name: ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate
• CAS No: 153597-59-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD09263988
• CID: 1023756
• PubChem ID: 11845247
• Update Time: 2025-10-28

ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylate
• 5H-Pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid,6,7-dihydro-,ethylester
• ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate
• EOS-61140
• ETHYL 6,7-DIHYDRO-5H-PYRAZOLO(5,1-B)(1,3)OXAZINE-2-CARBOXYLATE
• 5H-Pyrazolo[5,1-b][1,3]oxazine-2-carboxylic acid, 6,7-dihydro-, ethylester
• MFJQBPOGFVVDAN-UHFFFAOYSA-N
• ethyl6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxylate
• VT1306
• STL415314
• DS-3863
• 153597-59-2
• CS-0036210
• 8-Ethyl-1,2-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-5-carboxylic acid anion
• EN300-189840
• CHEMBL3439279
• MFCD09263988
• AB50348
• DTXSID70474335
• SCHEMBL3548683
• A1-01066
• SY123696
• AKOS006330323
• DB-063991
• AM803260
• F2147-0895
• VU0494773-1

• MDL： MFCD09263988
• Inchi： 1S/C9H12N2O3/c1-2-13-9(12)7-6-8-11(10-7)4-3-5-14-8/h6H,2-5H2,1H3
• InChI Key： MFJQBPOGFVVDAN-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(=O)OCC)=NN2CCC1

Computed Properties

• Exact Mass: 196.08500
• Monoisotopic Mass: 196.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 334.4±22.0 °C at 760 mmHg
• Flash Point: 156.1±22.3 °C
• PSA: 53.35000
• LogP: 0.84230
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate

Comprehensive Overview of Ethyl 5H,6H,7H-Pyrazolo[3,2-b][1,3]Oxazine-2-Carboxylate (CAS No. 153597-59-2)

The compound ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate (CAS No. 153597-59-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C₁₀H₁₂N₂O₃, this compound belongs to the pyrazolo-oxazine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a scaffold for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate has surged, driven by advancements in medicinal chemistry and green synthesis. The compound's fused ring system offers stability and versatility, making it a valuable intermediate for synthesizing more complex molecules. Its carboxylate ester functionality further enhances its reactivity, allowing for easy derivatization. This has led to its exploration in the development of bioactive molecules, including potential anti-inflammatory and antimicrobial agents.

One of the most frequently asked questions about CAS No. 153597-59-2 is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which is crucial for its application in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for storage and transportation. These properties align with the growing trend of sustainable chemistry, where researchers prioritize compounds with minimal environmental impact.

The synthesis of ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Recent innovations in catalytic methods have improved the yield and purity of this compound, addressing one of the key challenges in its production. For instance, the use of transition metal catalysts has been reported to enhance the efficiency of the synthesis, reducing waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of pyrazolo[3,2-b][1,3]oxazine may exhibit antiproliferative activity against certain cancer cell lines. While further research is needed, these findings have sparked discussions about its applicability in targeted therapy. This ties into the broader scientific community's focus on precision medicine, where tailored treatments are developed based on molecular insights.

From an industrial perspective, CAS No. 153597-59-2 is also being explored for its utility in material science. Its rigid heterocyclic structure makes it a candidate for designing advanced polymers with enhanced thermal and mechanical properties. This application is particularly relevant in the context of biodegradable materials, which are in high demand due to increasing environmental regulations.

In summary, ethyl 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylate (CAS No. 153597-59-2) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its unique structure, combined with its synthetic accessibility, positions it as a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial circles.